Cas no 1805068-30-7 (2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine
• CAS No: 1805068-30-7
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4805399
• Update Time: 2025-10-19

2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-3-2-4(12)10-5(7(8)9)6(3)11(13)14/h2,7H,1H3,(H,10,12)
• InChI Key： BORGMPHDIBYGLS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=CC(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 0.3
• Topological Polar Surface Area: 74.9

Additional information on 2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine

Introduction to 2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine (CAS No. 1805068-30-7)

2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine, identified by the chemical identifier CAS No. 1805068-30-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic nitro compound features a pyridine core substituted with a difluoromethyl group, a hydroxy moiety, and a methyl group, along with a nitro functional group at the 3-position. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The difluoromethyl group is a particularly noteworthy feature in modern drug design, as it can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, compounds incorporating difluoromethyl groups have garnered considerable attention due to their ability to improve drug-like properties, such as lipophilicity and solubility. For instance, in the field of oncology, difluoromethyl-containing molecules have been explored for their potential to inhibit key enzymes involved in tumor metabolism and proliferation.

The presence of both a hydroxy and a nitro group in 2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine introduces additional reactivity and functionalization possibilities. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological receptors, while the nitro group can be reduced to an amine under specific conditions, providing a versatile handle for further chemical modifications. These features make the compound an attractive intermediate in synthetic chemistry for constructing more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of this compound with biological targets. Studies suggest that the electronic properties imparted by the nitro and difluoromethyl groups may facilitate strong binding to enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for exploring its potential as an anti-inflammatory agent or as a component in combination therapies targeting multiple disease mechanisms.

In the context of drug discovery pipelines, 2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine serves as a building block for more sophisticated molecules. Its structural motifs have been incorporated into lead compounds that are currently undergoing preclinical evaluation for various therapeutic applications. The compound’s ability to serve as a scaffold while allowing for further derivatization underscores its versatility in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps often include nitration of precursors followed by selective fluorination and hydroxymethylation. The efficiency and scalability of these synthetic routes are critical factors in determining the feasibility of large-scale production for research or commercial purposes.

From a regulatory perspective, compounds like 2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies, pharmacokinetic assessments, and interaction analyses with potential therapeutic targets. The growing body of research on similar molecules provides valuable insights into how best to navigate these regulatory hurdles.

The role of this compound in academic research is also noteworthy. It has been utilized in academic laboratories as a model system for studying reaction mechanisms, developing new synthetic strategies, and exploring structure-activity relationships (SAR). Such studies contribute to the broader understanding of heterocyclic chemistry and its applications in drug discovery.

Looking ahead, the future prospects for 2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine appear promising. As computational tools become more sophisticated and high-throughput screening technologies advance, researchers will be better positioned to identify novel derivatives with enhanced pharmacological properties. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into clinical candidates.

In summary, 2-(Difluoromethyl)-6-hydroxy-4-methyl-3-nitropyridine (CAS No. 1805068-30-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its role as a synthetic intermediate and target molecule, make it a cornerstone of modern medicinal chemistry efforts aimed at developing next-generation therapeutics.